Cas no 130105-46-3 (2-(1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)acetic acid)

• Product Name: 2-(1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)acetic acid
• CAS No: 130105-46-3
• Molecular Formula: C₁₀H₁₀O₄S
• Molecular Weight: 226.249
• MDL: MFCD12190910
• CID: 3705228
• PubChem ID: 21618467

2-(1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)acetic acid Properties

Names and Identifiers

• Benzo[b]thiophene-3-acetic acid, 2,3-dihydro-, 1,1-dioxide
• 2-(1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)acetic acid
• FFA10546
• 2-(1,1-Dioxido-2,3-dihydrobenzo[b]thiophen-3-yl)acetic acid
• 866-762-9
• 130105-46-3
• Z426022024
• 2,?3-?Dihydro-?benzo[b]?thiophene-?3-?acetic acid 1,?1-?dioxide
• EN300-195456
• 2-(1,1-dioxo-2,3-dihydro-1-benzothiophen-3-yl)acetic acid
• CS-0238441
• AKOS009555983
• SCHEMBL7430025

• MDL： MFCD12190910
• InChIKey： No data available
• Inchi： InChI=1S/C10H10O4S/c11-10(12)5-7-6-15(13,14)9-4-2-1-3-8(7)9/h1-4,7H,5-6H2,(H,11,12)
• SMILES： C1C(C2=CC=CC=C2S1(=O)=O)CC(=O)O

Computed Properties

• Exact Mass: 226.02997997Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 226.02997997Da
• Heavy Atom Count: 15
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Boiling Point: No date available
• Melting Point: No date available
• Vapor Pressure: No date available
• Flash Point: No date available
• Color/Form: No date available
• Density: No date available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids